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Compound of Interest

Compound Name: 2-Bromo-5-nitroaniline

Cat. No.: B076971

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-Bromo-5-nitroaniline (CAS No: 10403-47-1). The information herein is
intended to support research, development, and quality control activities by providing key data
points, experimental methodologies, and a visual representation of a common synthetic
pathway.

Core Physicochemical Data

2-Bromo-5-nitroaniline is a yellow crystalline solid primarily utilized as an intermediate in
organic synthesis.[1] Its chemical structure, featuring a bromine atom and a nitro group on an
aniline backbone, dictates its physical and chemical behavior. A summary of its key quantitative
properties is presented below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b076971?utm_src=pdf-interest
https://www.benchchem.com/product/b076971?utm_src=pdf-body
https://www.benchchem.com/product/b076971?utm_src=pdf-body
https://www.nbinnochem.com/2-bromo-5-nitroaniline-cas-10403-47-1-9212488.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CeHsBrN20:2 2131141511611 71
Molecular Weight 217.02 g/mol [2][4][5]1[6][7]
Melting Point 137-142 °C [21[3]1[81[9]
Boiling Point 334.5 £ 22.0 °C at 760 mmHg [2][8]
Density 1.8+0.1 g/cm3 [1][2]18]
Yellow to yellow-green or
Appearance yellow-brown powder, crystals,  [1][3]
or needles.
Slightly soluble in water;
Solubility soluble in organic solvents like  [1][5][8]

ethanol and acetone.

Vapor Pressure

0.000127 mmHg at 25 °C

[8]

Flash Point

156.1 °C

[8]

Refractive Index

1.669

[8]

Spectral Data

Spectral analysis is crucial for the identification and characterization of 2-Bromo-5-

nitroaniline.

¢ Infrared (IR) Spectrum: Conforms to the characteristic peaks expected for its functional

groups.[3] Data is available from sources such as the NIST WebBook and PubChem.[4][10]

¢ Nuclear Magnetic Resonance (NMR) Spectrum: Both *H NMR and 13C NMR spectral data
are available and can be found in databases like ChemicalBook and PubChem.[4][11]

e Mass Spectrometry (MS): Electron ionization mass spectrometry data is available, providing

information on the fragmentation pattern of the molecule.[6]

Experimental Protocols
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Detailed methodologies for determining key physicochemical properties are essential for
reproducibility and validation.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of purity.[12] A sharp melting range typically signifies a
pure compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[12]

Capillary tubes (sealed at one end)[13][14]

Thermometer

Mortar and pestle
Procedure:

o Sample Preparation: Ensure the 2-Bromo-5-nitroaniline sample is completely dry and finely
powdered. If necessary, grind the crystals using a mortar and pestle.[15]

» Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to
collect a small amount. Invert the tube and tap it gently on a hard surface to pack the solid
into the sealed end. The packed sample height should be 1-2 mm.[14]

e Measurement:
o Place the loaded capillary tube into the heating block of the melting point apparatus.[13]

o Heat the sample rapidly to a temperature approximately 15-20 °C below the expected
melting point (around 120 °C).[13]

o Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.[12]

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).
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o Record the temperature at which the entire sample has completely melted (the end of the
melting range).[12][16]

o Cooling and Repetition: Allow the apparatus to cool sufficiently before performing a second
measurement to confirm the result.[13]

Solubility Determination (Qualitative)

This protocol provides a general method for assessing the solubility of 2-Bromo-5-nitroaniline
in various solvents.

Apparatus:

Test tubes and rack

Spatula

Graduated cylinder or pipettes

Vortex mixer (optional)

Water, ethanol, acetone
Procedure:

e Solvent Addition: Place approximately 25 mg of 2-Bromo-5-nitroaniline into a clean, dry
test tube.[17]

« Initial Solvent: Add 0.75 mL of the desired solvent (e.g., water) to the test tube in small
portions.[17]

o Dissolution: After each addition, shake or vortex the tube vigorously for at least 30 seconds
to facilitate dissolution.[17][18] Observe if the solid dissolves completely.

e Observation & Classification:

o Soluble: If the entire solid dissolves, the compound is classified as soluble in that solvent
under these conditions.
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o Slightly Soluble: If a portion of the solid dissolves but some remains undissolved, it is
classified as slightly soluble.

o Insoluble: If no significant amount of the solid dissolves, it is classified as insoluble.

» Repeat with Other Solvents: Repeat the procedure using different solvents, such as ethanol
and acetone, to determine its solubility profile in common organic solvents.

Synthetic Workflow Visualization

2-Bromo-5-nitroaniline can be synthesized through a multi-step process starting from
bromobenzene. The following diagram illustrates a representative synthetic pathway,
highlighting the key transformations and intermediate compounds. This process involves
nitration, reduction, and amination steps.[19]

Nitration
(Conc. H2S0a, HNOs)

Dinitrobromobenzene
(Intermediate B)

Reduction Amination 2-Bromo-5-nitroaniline
(Methanol, Ni catalyst) (Acetonitrile, NHz) (Target Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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